Cas no 1823315-94-1 (Benzeneacetic acid, 6-bromo-3-chloro-2-fluoro-)

Benzeneacetic acid, 6-bromo-3-chloro-2-fluoro-, is a halogen-substituted aromatic compound with potential applications in pharmaceutical and agrochemical synthesis. Its multi-halogenated structure enhances reactivity, making it a versatile intermediate for further functionalization. The presence of bromo, chloro, and fluoro substituents at distinct positions allows for selective cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, facilitating the construction of complex molecular frameworks. The electron-withdrawing effects of the halogens also influence the acidity of the acetic acid moiety, enabling tailored reactivity in carboxylate-based transformations. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules due to its precise substitution pattern and synthetic flexibility.

Benzeneacetic acid, 6-bromo-3-chloro-2-fluoro- structure

1823315-94-1 structure

Product Name:Benzeneacetic acid, 6-bromo-3-chloro-2-fluoro-

CAS No:1823315-94-1

MF:C₈H₅BrClFO₂

MW:267.479504346848

CID:5824884

PubChem ID:98041692

Update Time:2025-10-21

Benzeneacetic acid, 6-bromo-3-chloro-2-fluoro- Chemical and Physical Properties

Names and Identifiers

- Benzeneacetic acid, 6-bromo-3-chloro-2-fluoro-
- 2-(6-bromo-3-chloro-2-fluorophenyl)acetic acid
- EN300-1893973
- 1823315-94-1
- 6-Bromo-3-chloro-2-fluorophenylacetic acid
- Inchi： 1S/C8H5BrClFO2/c9-5-1-2-6(10)8(11)4(5)3-7(12)13/h1-2H,3H2,(H,12,13)
- InChI Key： NVCAYEMAFTUYOK-UHFFFAOYSA-N
- SMILES： C1(CC(O)=O)=C(Br)C=CC(Cl)=C1F

Computed Properties

Exact Mass: 265.91455g/mol
Monoisotopic Mass: 265.91455g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 203
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.8
Topological Polar Surface Area: 37.3Å²

Experimental Properties

Density: 1.792±0.06 g/cm3(Predicted)
Boiling Point: 342.9±37.0 °C(Predicted)
pka: 3.59±0.10(Predicted)

Benzeneacetic acid, 6-bromo-3-chloro-2-fluoro- Customs Data

HS CODE：2916399090

Benzeneacetic acid, 6-bromo-3-chloro-2-fluoro- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1893973-1g	2-(6-bromo-3-chloro-2-fluorophenyl)acetic acid	1823315-94-1	95%	1g	$785.0	2023-09-18
Enamine	EN300-1893973-5g	2-(6-bromo-3-chloro-2-fluorophenyl)acetic acid	1823315-94-1	95%	5g	$2277.0	2023-09-18
Enamine	EN300-1893973-10g	2-(6-bromo-3-chloro-2-fluorophenyl)acetic acid	1823315-94-1	95%	10g	$3376.0	2023-09-18
Enamine	EN300-1893973-0.05g	2-(6-bromo-3-chloro-2-fluorophenyl)acetic acid	1823315-94-1	95%	0.05g	$182.0	2023-09-18
Enamine	EN300-1893973-0.1g	2-(6-bromo-3-chloro-2-fluorophenyl)acetic acid	1823315-94-1	95%	0.1g	$272.0	2023-09-18
Enamine	EN300-1893973-0.25g	2-(6-bromo-3-chloro-2-fluorophenyl)acetic acid	1823315-94-1	95%	0.25g	$389.0	2023-09-18
Enamine	EN300-1893973-0.5g	2-(6-bromo-3-chloro-2-fluorophenyl)acetic acid	1823315-94-1	95%	0.5g	$613.0	2023-09-18
Enamine	EN300-1893973-1.0g	2-(6-bromo-3-chloro-2-fluorophenyl)acetic acid	1823315-94-1	95%	1g	$785.0	2023-06-01
Enamine	EN300-1893973-2.5g	2-(6-bromo-3-chloro-2-fluorophenyl)acetic acid	1823315-94-1	95%	2.5g	$1539.0	2023-09-18
Enamine	EN300-1893973-5.0g	2-(6-bromo-3-chloro-2-fluorophenyl)acetic acid	1823315-94-1	95%	5g	$2277.0	2023-06-01